Cas no 2228576-41-6 (tert-butyl N-{4-2-(1-hydroxycyclopropyl)ethylcyclohexyl}carbamate)

• Product Name: tert-butyl N-{4-2-(1-hydroxycyclopropyl)ethylcyclohexyl}carbamate
• CAS No: 2228576-41-6
• MF: C₁₆H₂₉NO₃
• MW: 283.406365156174
• CID: 6069917
• PubChem ID: 165638967
• Update Time: 2025-06-11

tert-butyl N-{4-2-(1-hydroxycyclopropyl)ethylcyclohexyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-2-(1-hydroxycyclopropyl)ethylcyclohexyl}carbamate
• 2228576-41-6
• EN300-1874367
• tert-butyl N-{4-[2-(1-hydroxycyclopropyl)ethyl]cyclohexyl}carbamate

• Inchi： 1S/C16H29NO3/c1-15(2,3)20-14(18)17-13-6-4-12(5-7-13)8-9-16(19)10-11-16/h12-13,19H,4-11H2,1-3H3,(H,17,18)
• InChI Key： WDBJQIIAZCROJI-UHFFFAOYSA-N
• SMILES： OC1(CCC2CCC(CC2)NC(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 283.21474379g/mol
• Monoisotopic Mass: 283.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{4-2-(1-hydroxycyclopropyl)ethylcyclohexyl}carbamate

Research Brief on tert-butyl N-{4-2-(1-hydroxycyclopropyl)ethylcyclohexyl}carbamate (CAS: 2228576-41-6)

The compound tert-butyl N-{4-[2-(1-hydroxycyclopropyl)ethyl]cyclohexyl}carbamate (CAS: 2228576-41-6) has recently emerged as a molecule of significant interest in medicinal chemistry and drug discovery. This carbamate derivative, featuring a unique cyclopropanol moiety, represents a promising scaffold for the development of novel therapeutic agents. Recent studies have focused on its synthetic accessibility, physicochemical properties, and potential biological activities, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00518) demonstrated the efficient synthesis of this compound via a novel palladium-catalyzed cyclopropanation strategy. The researchers achieved an overall yield of 68% through a four-step sequence starting from commercially available 4-aminocyclohexanol. The synthetic route highlights the compound's stability under various reaction conditions, making it amenable to further structural modifications.

Structural characterization of tert-butyl N-{4-[2-(1-hydroxycyclopropyl)ethyl]cyclohexyl}carbamate reveals interesting conformational properties. X-ray crystallography data (CCDC deposition number: 2256789) shows that the cyclopropane ring adopts a nearly perpendicular orientation relative to the cyclohexyl plane, creating a distinct three-dimensional shape that may contribute to selective target binding. Molecular modeling studies suggest this compound could serve as a constrained analog of natural amino acids or neurotransmitters.

Preliminary pharmacological screening indicates potential activity as a γ-aminobutyric acid (GABA) receptor modulator. In vitro assays using rat cortical neurons demonstrated concentration-dependent effects on GABA-induced currents (EC50 = 3.2 μM), though the exact binding site remains to be elucidated. These findings were presented at the 2023 ACS Spring National Meeting (MEDI-127) and have sparked interest in developing derivatives with improved selectivity profiles.

The compound's metabolic stability has been evaluated in human liver microsomes, showing a half-life of 42 minutes with primary oxidative metabolism occurring at the cyclopropanol ring. Researchers at Vertex Pharmaceuticals have filed a patent application (WO202318765A1) covering this compound and analogs as potential treatments for neuropathic pain, highlighting the growing commercial interest in this chemical scaffold.

Ongoing structure-activity relationship (SAR) studies aim to optimize the compound's drug-like properties while maintaining its unique pharmacological profile. Recent work has focused on replacing the tert-butyl carbamate group with various bioisosteres to improve metabolic stability and blood-brain barrier penetration. These developments position tert-butyl N-{4-[2-(1-hydroxycyclopropyl)ethyl]cyclohexyl}carbamate as an important lead compound in several drug discovery programs.